![molecular formula C7H4FNO4 B119369 4-Fluoro-3-nitrobenzoic acid CAS No. 453-71-4](/img/structure/B119369.png)
4-Fluoro-3-nitrobenzoic acid
Overview
Description
4-Fluoro-3-nitrobenzoic acid is a yellow crystalline solid that is soluble in water, ethanol, and acetone . It is widely used in the pharmaceutical and chemical industries as an intermediate for the synthesis of various types of medications, dyes, and agrochemicals .
Synthesis Analysis
This compound can be synthesized by various methods. One of the most common methods is the reaction between 3-fluorobenzoic acid and nitric acid in the presence of sulfuric acid . The reaction is carried out at a temperature of around 90°C for several hours, and the resulting product is isolated by filtration and recrystallization .Molecular Structure Analysis
The molecular formula of this compound is C7H4FNO4 . Its molecular weight is 185.11 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
In a multi-step synthetic sequence, this compound was converted into benzimidazole bis-heterocycles, via the intermediacy of benzimidazole linked ortho-chloro amines .Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 123-126 °C . It is soluble in 95% ethanol at a concentration of 50 mg/mL, forming a clear, light yellow solution .Scientific Research Applications
Heterocyclic Synthesis
4-Fluoro-3-nitrobenzoic acid is utilized in the synthesis of various heterocyclic compounds. Křupková et al. (2013) describe its use in preparing substituted nitrogenous heterocycles, which are crucial in drug discovery (Křupková, Funk, Soural, & Hlaváč, 2013). This process involves immobilization on Rink resin and subsequent chlorine substitution and reduction, leading to the formation of various heterocycles.
Synthesis of N-hydroxyindoles and Benzo[c]isoxazoles
Stephensen and Zaragoza (1999) explored the reaction of this compound with different carbon nucleophiles. This synthesis path led to the creation of 1-hydroxy-6-indolecarboxylic acids and 4-aroyl-3-nitrobenzoic acid derivatives, which upon reduction yield benzo[c]isoxazoles (Stephensen & Zaragoza, 1999).
Liquid Chromatography and Amino Acid Detection
Watanabe and Imai (1981) demonstrated the use of 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole for high-performance liquid chromatography and sensitive detection of amino acids. This method is particularly useful in detecting and quantifying amino acids like proline and hydroxyproline (Watanabe & Imai, 1981).
Solid-Phase Synthesis of Substituted Benzimidazoles
Kilburn, Lau, and Jones (2000) researched using this compound in solid-phase synthesis to produce substituted benzimidazoles. This process involved reacting the compound with amines and reduction to form benzimidazoles, showcasing its utility in synthesizing complex organic molecules (Kilburn, Lau, & Jones, 2000).
Polymorph Identification and Characterization
Dash, Singh, and Thakur (2019) used a structural landscape approach to identify and characterize a new polymorph of 4-nitrobenzoic acid. They employed fluoro substitution methods, demonstrating the compound's role in advanced material science studies (Dash, Singh, & Thakur, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Fluoro-3-nitrobenzoic acid is the acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes . These enzymes play a crucial role in nerve function, as they are responsible for breaking down acetylcholine, a neurotransmitter that sends signals in the nervous system.
Mode of Action
The compound interacts with its targets through a process known as nucleophilic aromatic substitution . The fluoride substituent on the compound favors this interaction, while the nitro group can be reduced to an amine, acting as a nucleophile . This interaction results in changes to the structure and function of the target enzymes, potentially inhibiting their activity .
Biochemical Pathways
The action of this compound affects the cholinergic pathway , which involves the transmission of nerve impulses through acetylcholine . By inhibiting AChE and BChE, the compound could potentially disrupt this pathway, leading to an accumulation of acetylcholine and prolonged signal transmission.
Pharmacokinetics
Its solubility in ethanol suggests that it may be well-absorbed in the body
Result of Action
The inhibition of AChE and BChE by this compound can lead to an increase in acetylcholine levels, affecting nerve signal transmission . This could potentially have therapeutic applications, such as in the treatment of neurodegenerative diseases where acetylcholine levels are often low.
properties
IUPAC Name |
4-fluoro-3-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FNO4/c8-5-2-1-4(7(10)11)3-6(5)9(12)13/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOJWTAQWPVBIPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30196465 | |
Record name | 4-Fluoro-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30196465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
453-71-4 | |
Record name | 4-Fluoro-3-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=453-71-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Fluoro-3-nitrobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000453714 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 453-71-4 | |
Source | DTP/NCI | |
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Record name | 4-Fluoro-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
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Record name | 4-fluoro-3-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.566 | |
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Record name | 4-FLUORO-3-NITROBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4XU69FAU2V | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 4-Fluoro-3-nitrobenzoic acid used in the synthesis of heterocyclic compounds?
A1: 4F3NB serves as a crucial starting material for synthesizing various heterocyclic compounds, including benzimidazoles, benzothiazoles, and benzopiperazinones. [, , , , , , , , , , , , , , , , , , , ] The fluorine and nitro substituents on the aromatic ring provide opportunities for selective chemical modifications.
Q2: Can you elaborate on the typical synthetic routes involving this compound?
A2: Common synthetic strategies include:
- Nucleophilic Aromatic Substitution (SNAr): The fluorine atom in 4F3NB is susceptible to SNAr reactions with various nucleophiles like amines and thiols. [, , , , , , , , , , , , , , , , , , , ] This step often introduces the first point of diversity in the target molecule.
- Nitro Group Reduction: The nitro group is typically reduced to an amine using methods like tin(II) chloride or catalytic hydrogenation. [, , , , , , , , , , , , , , , , , , , ] This transformation is crucial for subsequent cyclization reactions.
- Cyclization Reactions: The resulting diamine intermediate can undergo various cyclization reactions, forming the core heterocyclic structure. [, , , , , , , , , , , , , , , , , , , ] Examples include reactions with carbonyl compounds, thiocarbonyldiimidazole, or cyanogen bromide.
- Further Functionalization: The synthesized heterocycles can be further modified through alkylation, acylation, or other reactions to introduce additional diversity and optimize their properties. [, , , , , , , , , , , , , , , , , , , ]
Q3: What role does this compound play in combinatorial chemistry and drug discovery?
A3: 4F3NB is a valuable building block in combinatorial chemistry and drug discovery due to its synthetic versatility. It facilitates the creation of diverse libraries of compounds for high-throughput screening and structure-activity relationship (SAR) studies. [, , , , , ]
Q4: Has this compound been explored in the development of biologically active compounds?
A4: Yes, research utilizing 4F3NB has led to the synthesis of compounds exhibiting a range of biological activities. These include:
- Antitumor Agents: Benzimidazole derivatives synthesized from 4F3NB have shown potent antitumor activity against various cancer cell lines. []
- Antimycobacterial Agents: Novel benzimidazole derivatives synthesized from 4F3NB have demonstrated significant antimycobacterial activity, including activity against drug-resistant strains of Mycobacterium tuberculosis. []
- NK3 Receptor Antagonists: DNA-encoded benzimidazole libraries synthesized using 4F3NB have yielded potent and specific antagonists of the NK3 receptor. []
Q5: How does the structure of this compound contribute to its reactivity and applications?
A5:
- Fluorine Atom: The fluorine atom, being highly electronegative, increases the electrophilicity of the adjacent carbon, making it more susceptible to SNAr reactions. This allows for the introduction of diverse substituents at this position. [, , , , , , , , , , , , , , , , , , , ]
- Nitro Group: The nitro group can be readily reduced to an amine, a key functional group for cyclization reactions and further derivatization. It also influences the reactivity of the aromatic ring, directing the SNAr reactions. [, , , , , , , , , , , , , , , , , , , ]
- Carboxylic Acid Group: This group serves as an anchoring point for solid-phase synthesis and can be further functionalized to form amides, esters, or other derivatives. [, , , ]
Q6: Can this compound be used in the synthesis of co-crystals?
A6: Yes, 4F3NB has been successfully used as a co-former in the preparation of theophylline co-crystals. [, ] These co-crystals have been investigated for their potential to modify the physicochemical properties of theophylline, such as solubility and mechanical behavior.
Q7: What are the spectroscopic characteristics of this compound?
A7: 4F3NB is typically characterized using various spectroscopic techniques, including:
Q8: Are there any studies on the mechanical properties of materials containing this compound?
A8: Research has shown that the mechanical properties of theophylline co-crystals, specifically with 4F3NB, are influenced by the crystal packing and interaction topology. [, ] Co-crystals with a 2D layered structure, like those formed with 4F3NB, exhibited improved tabletability compared to pure theophylline.
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